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Q1: Does oxaprozin cause false-positive results in benzodiazepine immunoassays? A: Yes,

extensive clinical studies confirm that oxaprozin and its metabolites can cause presumptive positive

results in several common benzodiazepine immunoassays [1] [2]. This is due to cross-reactivity, where

the antibody in the immunoassay mistakenly recognizes oxaprozin as a benzodiazepine [3].

Q2: Which commercial immunoassays are affected by oxaprozin interference? A: Oxaprozin has

demonstrated significant cross-reactivity in multiple commercial urine immunoassays, including:

EMIT (Enzyme Multiplied Immunoassay Technique) dau [1] [4]
CEDIA (Cloned Enzyme Donor Immunoassay) [1]

FPIA (Fluorescence Polarization Immunoassay) [1] A study found that a single 1200 mg dose of
oxaprozin produced positive results in all urine samples tested via EMIT and CEDIA, and in

nearly all samples tested via FPIA [1].

Q3: At what concentration does oxaprozin trigger a positive result? A: Studies with oxaprozin

standards prepared in drug-free urine show that presumptive positive results begin to occur at

concentrations between 5,000 and 10,000 ng/mL, depending on the specific assay [1]. The table below

details the thresholds.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s538361?utm_src=pdf-body
https://www.smolecule.com/products/s538361?utm_src=pdf-interest
https://www.smolecule.com/products/s538361?utm_src=pdf-body
https://www.smolecule.com/products/s538361?utm_src=pdf-body
https://www.smolecule.com/products/s538361?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9491969/
https://www.sciencedirect.com/topics/neuroscience/oxaprozin
https://www.smolecule.com/products/s538361?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1904417/
https://www.smolecule.com/products/s538361?utm_src=pdf-body
https://www.smolecule.com/products/s538361?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9491969/
https://pubmed.ncbi.nlm.nih.gov/10192417/
https://pubmed.ncbi.nlm.nih.gov/9491969/
https://pubmed.ncbi.nlm.nih.gov/9491969/
https://www.smolecule.com/products/s538361?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9491969/
https://www.smolecule.com/products/s538361?utm_src=pdf-body
https://www.smolecule.com/products/s538361?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9491969/
https://www.smolecule.com/products/s538361?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Q4: What is the recommended action for a positive screening result in a patient taking

oxaprozin? A: It is strongly recommended that any positive immunoassay screening test for

benzodiazepines be confirmed by a technique based on a different chemical principle, such as gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS) [1] [5] [6]. These methods are not susceptible to this cross-reactivity and provide definitive

results.

Q5: Are there other common medications that can cause similar interference? A: Yes, the

antidepressant sertraline is another well-documented cause of false-positive benzodiazepine

immunoassay results [5] [6]. A wide range of other medications, including NSAIDs like tolmetin,

certain antihistamines, and antidepressants, have also been confirmed or suspected to cause

interference in various assays [6].

Data Summary: Oxaprozin Cross-Reactivity

The following table consolidates key quantitative data from clinical studies on oxaprozin interference.

Table 1: Oxaprozin Cross-Reactivity in Urine Benzodiazepine Immunoassays (Cutoff: 200 ng/mL)

Assay
Type

Positive Results from Subject
Urine*

Approximate Threshold Concentration of
Oxaprozin Standard

EMIT dau 36/36 (100%) 5,000 - 10,000 ng/mL [1]

CEDIA 36/36 (100%) ~10,000 ng/mL [1]

FPIA 35/36 (97%) ~10,000 ng/mL [1]

*Urine collected from 12 subjects after a single 1200 mg oral dose of oxaprozin [1].
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For researchers investigating or validating this interference, the following protocols and workflows are

essential.

Core Experimental Workflow

This diagram outlines the standard process for identifying and confirming immunoassay interference.

Urine Sample Collection

Initial Immunoassay Screen
(EMIT, CEDIA, FPIA)

Result Positive?

Check for Interferents
(Oxaprozin, Sertraline, etc.)

 Yes

Definitive Result Reported

 No

Confirmatory Analysis
(GC-MS or LC-MS)

Click to download full resolution via product page
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Protocol: Investigating Cross-Reactivity with Drug Standards

This method is used to characterize the immunoreactivity of oxaprozin itself within an assay [1].

Objective: To determine the cross-reactivity profile and threshold concentration of oxaprozin in a

specific benzodiazepine immunoassay.
Materials:

Oxaprozin reference standard.
Drug-free human urine pool.

Commercial benzodiazepine immunoassay kit (e.g., EMIT, CEDIA, FPIA).
Procedure:

Prepare Standards: Spike drug-free urine with oxaprozin standard to create a series of
concentrations (e.g., 500, 1,000, 5,000, 10,000, 50,000, and 100,000 ng/mL) [1].

Analyze: Run each prepared standard in the target immunoassay according to the
manufacturer's instructions.

Analyze Controls: Include a negative control (drug-free urine) and a positive control (urine
spiked with the target benzodiazepine at the assay's cutoff concentration).

Data Analysis: Record the response for each concentration. The lowest concentration that
produces a positive result is the approximate threshold.

Protocol: Clinical Sample Analysis from Dosed Subjects

This protocol assesses the real-world impact of oxaprozin ingestion on immunoassay results [1].

Objective: To measure the immunoreactivity of urine specimens from subjects after administration of

a therapeutic dose of oxaprozin.
Materials:

Urine specimens collected from human subjects at various time points after receiving a single
oral dose (e.g., 1200 mg) of oxaprozin.

Multiple commercial immunoassay platforms.
Access to a confirmatory method (GC-MS).

Procedure:
Sample Collection: Collect urine from subjects at predetermined intervals post-dosing.

Initial Screening: Analyze all urine specimens using the immunoassays under evaluation.
Confirmatory Testing: Analyze all samples that screen positive using a definitive method like

GC-MS to identify the true presence or absence of benzodiazepines.
Data Comparison: Compare the screening results with the confirmatory data to calculate the

false-positive rate for each immunoassay.
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Key Technical Support Takeaways

The interference is well-established and reproducible across multiple, widely used immunoassay
platforms, making it a critical consideration for any urine drug screening program [1] [2].

Confirmation is mandatory. Relying solely on an immunoassay screen in a patient taking oxaprozin
can lead to incorrect conclusions with significant clinical or forensic consequences [5].

The mechanism is cross-reactivity. The assay antibodies bind to structural features shared by
oxaprozin (or its metabolites) and benzodiazepines, leading to a false signal [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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